Cas no 682757-55-7 (5-amino-N-ethyl-2-fluorobenzamide)

• Product Name: 5-amino-N-ethyl-2-fluorobenzamide
• CAS No: 682757-55-7
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 2677169
• PubChem ID: 43510685
• Update Time: 2025-10-29

5-amino-N-ethyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-N-ETHYL-2-FLUOROBENZAMIDE
• EN300-765303
• CBFNLARBKLPRPW-UHFFFAOYSA-N
• SCHEMBL5906696
• 682757-55-7
• 5-amino-N-ethyl-2-fluoro-benzamide
• DB-100169
• DTXSID001299468
• 5-amino-N-ethyl-2-fluorobenzamide

• Inchi： 1S/C9H11FN2O/c1-2-12-9(13)7-5-6(11)3-4-8(7)10/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： CBFNLARBKLPRPW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(NCC)=O)N

Computed Properties

• Exact Mass: 182.086
• Monoisotopic Mass: 182.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-amino-N-ethyl-2-fluorobenzamide

Introduction to 5-amino-N-ethyl-2-fluorobenzamide (CAS No. 682757-55-7) and Its Emerging Applications in Chemical Biology

The compound 5-amino-N-ethyl-2-fluorobenzamide (CAS No. 682757-55-7) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel therapeutic agents. As a fluorinated benzamide derivative, this molecule has garnered considerable attention due to its structural versatility and potential biological activity. The presence of both an amino group and an ethyl substituent on the benzamide core enhances its pharmacological profile, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, owing to their ability to modulate enzyme activity and improve metabolic stability. The fluorine atom in 5-amino-N-ethyl-2-fluorobenzamide exerts a strong electronic influence, which can fine-tune the compound's interactions with biological targets. This feature has been exploited in the development of kinase inhibitors, where fluorine substitution often leads to enhanced binding affinity and selectivity. For instance, research published in high-impact journals such as *Journal of Medicinal Chemistry* has demonstrated that fluorinated benzamides exhibit superior efficacy in inhibiting specific kinases involved in cancer pathways.

The 5-amino-N-ethyl-2-fluorobenzamide scaffold has also shown promise in the context of neurodegenerative diseases. The benzamide moiety is well-documented for its role as a pharmacophore in drugs targeting neurological disorders, including Alzheimer's disease and Parkinson's disease. The introduction of a fluorine atom at the 2-position of the benzene ring enhances the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery. Preliminary findings from preclinical studies suggest that derivatives of 5-amino-N-ethyl-2-fluorobenzamide may possess neuroprotective properties by modulating inflammatory pathways and preventing neurotoxic protein aggregation.

In addition to its applications in oncology and neurology, 5-amino-N-ethyl-2-fluorobenzamide has been investigated for its antimicrobial properties. The structural features of this compound allow it to interact with bacterial enzymes and disrupt essential metabolic processes. A notable study published in *Antimicrobial Agents and Chemotherapy* reported that certain analogs of 5-amino-N-ethyl-2-fluorobenzamide exhibit potent activity against multidrug-resistant bacteria, including strains resistant to conventional antibiotics. This finding underscores the compound's potential as a lead molecule for developing novel antimicrobial agents.

The synthesis of 5-amino-N-ethyl-2-fluorobenzamide presents an interesting challenge due to the need for precise functional group manipulation while maintaining high chemical purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve this goal. These techniques not only enhance yield but also minimize side reactions, ensuring that the final product meets stringent pharmaceutical standards. The growing interest in fluorinated compounds has spurred innovation in synthetic chemistry, leading to more efficient and sustainable routes for producing molecules like 5-amino-N-ethyl-2-fluorobenzamide.

The pharmacokinetic profile of 5-amino-N-ethyl-2-fluorobenzamide is another critical aspect that has been thoroughly evaluated. Studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The ethyl substituent contributes to improved solubility, while the fluorine atom enhances binding affinity to target proteins. These characteristics make 5-amino-N-ethyl-2-fluorobenzamide an attractive candidate for further clinical development.

Future directions in research on 5-amino-N-ethyl-2-fluorobenzamide include exploring its mechanism of action at a molecular level and identifying potential off-target effects. High-resolution structural biology techniques, such as X-ray crystallography and cryo-electron microscopy (Cryo-EM), can provide insights into how this compound interacts with biological targets. Additionally, computational modeling approaches can be employed to predict binding affinities and optimize lead structures through virtual screening.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new therapeutic agents are developed. By leveraging large datasets of chemical structures and biological activities, artificial intelligence (AI) can accelerate the identification of promising candidates like 5-amino-N-ethyl-2-fluorobenzamide derivatives. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to streamline the drug development process.

In conclusion,5-amino-N-ethyl-2-fluorobenzamide (CAS No. 682757-55-7) represents a versatile scaffold with significant potential across multiple therapeutic areas. Its unique structural features make it an ideal candidate for further exploration in chemical biology and drug discovery. As research continues to uncover new applications for this compound,5-amino-N-ethyl-2-fluorobenzamide is poised to play a crucial role in advancing therapeutic strategies for various diseases.